N-(4-methoxyphenyl)-7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-imine

• IUPAC Name: N-(4-methoxyphenyl)-7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-imine
• InChI: InChI=1S/C14H13NO3S2/c1-18-11-4-2-10(3-5-11)15-13-7-9-20(16,17)14-12(13)6-8-19-14/h2-6,8H,7,9H2,1H3
• InChI Key: ASRFURQMFGGRPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=C2CCS(=O)(=O)C3=C2C=CS3
• Molecular Formula: C14H13NO3S2
• Molecular Weight: 307.4 g/mol
• Solubility: >46.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-methoxyphenyl)-7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-imine, also known as MTTI, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTTI belongs to the class of thieno[2,3-b]thiopyran-4-imine derivatives, which have been reported to exhibit various biological activities, including antitumor, anti-inflammatory, and antioxidant properties.

Mechanism of Action

Understanding MOLg’s mechanism of action is critical for therapeutic applications. Computational studies, molecular docking, and molecular dynamics simulations have shed light on its interactions with biological targets. Notably, MOLg exhibits promising inhibitory effects against EGFR (epidermal growth factor receptor) and VEGFR-2 (vascular endothelial growth factor receptor 2), making it a potential candidate for triple-negative breast cancer treatment.